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Abstract

This technical guide provides a comprehensive overview of the discovery and early history of
the element rhodium (Rh). It is intended for researchers, scientists, and professionals in drug
development who require a detailed understanding of the foundational chemistry and historical
context of this important platinum-group metal. The document outlines the initial discovery by
William Hyde Wollaston in 1804, including a description of the experimental protocols derived
from historical accounts. A detailed table of rhodium's physical and chemical properties is
provided for easy reference. Furthermore, this guide utilizes Graphviz visualizations to illustrate
the logical workflow of the discovery process and the key chemical separations involved.

Introduction

Rhodium, a rare, silvery-white, and exceptionally hard noble metal, holds a significant position
in modern science and technology, particularly in catalysis and as a crucial component in
various industrial processes. Its discovery in the early 19th century was a landmark
achievement in analytical chemistry, contributing to the broader understanding of the platinum-
group metals. This document delves into the historical narrative of rhodium's discovery,
presenting the available technical details of its isolation and characterization.

The Discovery of Rhodium

Rhodium was discovered in 1803-1804 by the English chemist and physicist William Hyde
Wollaston in London, England.[1] The discovery was a direct result of his work on purifying
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crude platinum ore that he had obtained from South America.[2][3] The name "rhodium" is

derived from the Greek word "rhodon,” meaning rose, a name Wollaston chose due to the rose-

red color of the rhodium salts he observed during his experiments.[2]

Wollaston's discovery was part of a broader effort by him and his contemporary, Smithson

Tennant, to investigate the components of platinum ore. This work also led to the discovery of

palladium by Wollaston and osmium and iridium by Tennant.[4] Wollaston's meticulous

experimental approach, often working with remarkably small quantities of material, was a

hallmark of his scientific prowess.[5]

Quantitative Data of Rhodium

A summary of the key physical and chemical properties of rhodium is presented in Table 1.

Property Value

Atomic Number 45

Atomic Weight 102.9055 u

Density 12.41 g/cms at 20°C
Melting Point 1964 °C

Boiling Point 3695 °C

Electron Configuration

[Kr] 4d8 5st

Common Oxidation States

+1, +3

Crystal Structure

Face-centered cubic

Hardness (Mohs)

6.0

Electrical Resistivity

43.3 nQ:m at 20 °C

Thermal Conductivity

150 W/(m-K)

Insolubility

Insoluble in most acids, including nitric acid and

agua regia.
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Experimental Protocols for the Isolation of Rhodium

While William Hyde Wollaston's original 1804 paper, "On a new Metal, found in Crude Platina,"

provides a descriptive account of his process, it lacks the detailed quantitative parameters

standard in modern experimental reporting.[2][6] The following protocol is a reconstruction of

his method based on historical accounts and an understanding of the chemistry involved.

4.1. Materials and Reagents

Crude platinum ore (from South America)

Aqua regia (a freshly prepared mixture of concentrated nitric acid and hydrochloric acid,
typically in a 1:3 molar ratio)

Sodium hydroxide (NaOH) solution
Ammonium chloride (NH4Cl) solution
Mercuric cyanide (Hg(CN)2) solution
Hydrogen gas (H2)

Zinc (Zn) metal

4.2. Step-by-Step Procedure

o Dissolution of Platinum Ore: A sample of crude platinum ore was treated with aqua regia to
dissolve the platinum and other associated metals, including rhodium and palladium. This
process would have required heating to facilitate the reaction.

Neutralization and Precipitation of Platinum: The resulting acidic solution was carefully
neutralized with a sodium hydroxide solution. Subsequently, a solution of ammonium chloride
was added to precipitate the platinum as ammonium chloroplatinate ((NHa4)2[PtCle]). This
bright yellow solid was then removed by filtration.

Removal of Palladium: The remaining filtrate, which contained palladium and rhodium ions,
was then treated with a solution of mercuric cyanide. This step selectively precipitated
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palladium(ll) cyanide (Pd(CN)z), a yellowish-white solid, which was subsequently removed
by filtration.

« |solation of Rhodium Salts: After the removal of platinum and palladium, the remaining
solution had a characteristic rose-red color due to the presence of rhodium salts, likely in
the form of sodium hexachlororhodate(lll) (Nas[RhCls]).

e Reduction to Metallic Rhodium: The solution containing the rhodium salt was then treated
with zinc metal. Zinc, being more reactive than rhodium, would have displaced the rhodium
ions from the solution, causing the precipitation of metallic rhodium as a black powder.

 Final Purification: The precipitated rhodium powder was then washed and further purified,
likely through repeated chemical treatments, to obtain the elemental metal.

Visualizations

The following diagrams illustrate the logical workflow of the discovery of rhodium and the key
chemical separation steps.
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Caption: Logical workflow of Wollaston's discovery of rhodium.
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Caption: Key chemical separation steps in the isolation of rhodium.

Conclusion

The discovery of rhodium by William Hyde Wollaston was a testament to the advancements in
analytical chemistry in the early 19th century. His systematic approach to the separation of
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platinum-group metals laid the groundwork for future research in this area. The unique
properties of rhodium, identified during its initial characterization, have led to its indispensable
role in numerous modern applications. This guide provides a foundational understanding of the
historical and chemical context of rhodium's discovery, offering valuable insights for today's
scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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